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Compound of Interest

Compound Name: 4-Propylbiphenyl!

Cat. No.: B080277

For researchers, scientists, and drug development professionals, ensuring laboratory safety is
paramount. This guide provides immediate and essential safety and logistical information for
handling 4-Propylbiphenyl, including detailed personal protective equipment (PPE) protocols,
first aid measures, and disposal plans.

Physical and Chemical Properties

Understanding the properties of 4-Propylbiphenyl is the first step in safe handling.

Property Value

Molecular Formula CisHie

Molecular Weight 196.29 g/mol [1]

Physical State Liquid[2]

Melting Point/Range 15-17°C/59-62.6 °F[2]
Boiling Point/Range 109 - 111 °C/228.2 - 231.8 °F[2]

Personal Protective Equipment (PPE)

When handling 4-Propylbiphenyl, the use of appropriate personal protective equipment is
mandatory to minimize exposure and ensure personal safety.
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PPE Category

Specific Recommendations

Eye/Face Protection

Wear appropriate protective eyeglasses or
chemical safety goggles as described by
OSHA's eye and face protection regulations in
29 CFR 1910.133 or European Standard
EN166.[2][3]

Skin and Body Protection

Wear appropriate protective gloves and clothing
to prevent skin exposure.[2] This includes a lab
coat, and for larger quantities or potential for
splashing, a P.V.C. apron.[4][5]

Hand Protection

Wear chemical protective gloves, such as PVC
or nitrile.[4][6] Contaminated gloves should be
replaced, and hands should be washed and

dried thoroughly after use.[4]

Respiratory Protection

Under normal use conditions with adequate
ventilation, no protective equipment is typically
needed.[2] If ventilation is poor or there is a risk
of inhalation, a particle filter respirator may be

necessary.[2]

First Aid Measures

In the event of exposure to 4-Propylbiphenyl, immediate and appropriate first aid is crucial.
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Exposure Route

First Aid Procedure

Eye Contact

Immediately flush eyes with plenty of water for
at least 15 minutes, also under the eyelids.[2][7]
Remove contact lenses if present and easy to
do.[7] Seek medical attention.[2][7]

Skin Contact

Wash off immediately with plenty of water for at
least 15 minutes.[2] Remove all contaminated
clothing and jewelry while rinsing.[7] Get

medical attention if irritation persists.[2][8]

Move the exposed person to fresh air at once.[8]

If breathing has stopped, perform artificial

Inhalation I . L .
respiration.[8] Get medical attention immediately
if symptoms occur.[2]

Clean mouth with water and drink plenty of

Ingestion water afterwards.[2] Do NOT induce vomiting.[3]

Get medical attention if symptoms occur.[2]

Handling, Storage, and Disposal

Proper operational and disposal plans are essential for maintaining a safe laboratory

environment.

Handling and Storage:

Avoid contact with skin, eyes, or clothing.[2]

Avoid ingestion and inhalation.[2]

Keep containers tightly closed in a dry, cool, and well-ventilated place.[2]

Avoid contamination with oxidizing agents such as nitrates and oxidizing acids.[4]

Disposal Plan: All waste containing 4-Propylbiphenyl should be treated as hazardous waste.
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o Collection: Collect all unused 4-Propylbiphenyl and any contaminated materials (e.qg.,
gloves, paper towels, pipette tips) in a clearly labeled, sealed, and chemically compatible
container.[9]

o Labeling: Label containers of hazardous chemical materials with the identity of the
chemical(s) and the words "Unwanted Laboratory Materials" or "Hazardous Waste".[10]

o Storage: Store waste containers in a designated, secure area away from incompatible
materials, within the room where the waste was generated.[9][10]

o Disposal: Contact your institution's Environmental Health and Safety (EH&S) department for
pickup and disposal according to federal, state, and local regulations.[11] Do not dispose of
4-Propylbiphenyl down the drain or in the general trash.[11]

Visual Workflow Guides

To further clarify procedural steps, the following diagrams illustrate key operational workflows.
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Workflow for 4-Propylbiphenyl Spill Response

Evacuate Immediate Area & Ensure Ventilation

'

Don Appropriate PPE
(Gloves, Goggles, Lab Coat)

i

Contain the Spill
(Use absorbent material for liquids)

'

Clean Up Spill Material

'

Decontaminate the Area

'

Dispose of Contaminated Materials as Hazardous Waste

'

Report the Spill to Lab Supervisor/EH&S

Click to download full resolution via product page

Caption: Workflow for 4-Propylbiphenyl Spill Response.
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Standard Operating Procedure for 4-Propylbiphenyl

Preparation:
- Review SDS
- Ensure fume hood is operational
- Gather all necessary materials

Don Required PPE:
- Safety Goggles

- Lab Coat
- Chemical-Resistant Gloves

Handling:
- Work within a fume hood
- Weigh/measure required amount
- Keep container closed when not in use

l

Use in Experiment:
- Follow specific experimental protocol

,

Decontamination:
- Clean work area
- Decontaminate equipment

l

Waste Collection:
- Collect all waste in a labeled, sealed container

l

Remove PPE:
- Remove gloves last
- Wash hands thoroughly

l

Store Unused Chemical & Waste Properly

Click to download full resolution via product page

Caption: Standard Operating Procedure for 4-Propylbiphenyl.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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